Cas no 5778-71-2 (11-Chloro-7,8,9,10-tetrahydro-6H-cycloheptabquinoline)

• Product Name: 11-Chloro-7,8,9,10-tetrahydro-6H-cycloheptabquinoline
• CAS No: 5778-71-2
• MF: C₁₄H₁₄ClN
• MW: 231.720662593842
• MDL: MFCD11849287
• CID: 1114312
• PubChem ID: 13697986
• Update Time: 2025-06-15

11-Chloro-7,8,9,10-tetrahydro-6H-cycloheptabquinoline Chemical and Physical Properties

Names and Identifiers

• 11-chloro-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
• 10-chloro-2,3,4,5-tetrahydro-1H-cyclohepta[1,2-b]quinoline
• 4-Chlor-2,3-pentamethylenchinolin
• 4-chloro-2,3-(pentamethylene)quinoline
• 4-Chloro-2,3-pentamethylenequinoline
• 6H-Cyclohepta[b]quinoline, 11-chloro-7,8,9,10-tetrahydro-
• AGN-PC-00NMGX
• DTXSID40547000
• LS-10735
• 11-chloro-2,3,4,5-tetrahydro-1h-cyclohepta[b]quinoline
• 5778-71-2
• AB92464
• AKOS012655823
• CS-0315817
• ALBB-030120
• 11-Chloro-cycloheptane[b]quinoline
• 11-CHLORO-6H,7H,8H,9H,10H-CYCLOHEPTA[B]QUINOLINE
• MFCD11849287
• 11-chloro-2,3,4,5-tetrahydro-1h-cyclohepta(b)quinoline
• 11-Chloro-7,8,9,10-tetrahydro-6H-cycloheptabquinoline

• MDL： MFCD11849287
• Inchi： 1S/C14H14ClN/c15-14-10-6-2-1-3-8-12(10)16-13-9-5-4-7-11(13)14/h4-5,7,9H,1-3,6,8H2
• InChI Key： ZTPFUVLIFRJJTI-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N=C2C=1CCCCC2

Computed Properties

• Exact Mass: 231.0814771g/mol
• Monoisotopic Mass: 231.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 372.5±42.0 °C at 760 mmHg
• Flash Point: 196.4±28.7 °C

11-Chloro-7,8,9,10-tetrahydro-6H-cycloheptabquinoline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 11-Chloro-7,8,9,10-tetrahydro-6H-cycloheptabquinoline

Comprehensive Overview of 11-Chloro-7,8,9,10-tetrahydro-6H-cycloheptabquinoline (CAS No. 5778-71-2)

11-Chloro-7,8,9,10-tetrahydro-6H-cycloheptabquinoline (CAS No. 5778-71-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This bicyclic molecule features a chloro-substituted quinoline core fused with a seven-membered cycloheptane ring, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and anti-inflammatory pathways.

The compound’s molecular formula, C14H14ClN, and its distinctive heterocyclic framework contribute to its versatility in medicinal chemistry. Recent studies highlight its role as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine. Its lipophilic nature and moderate solubility in organic solvents further enhance its utility in high-throughput screening assays, a topic frequently searched by professionals in pharmaceutical R&D.

In the context of green chemistry, 11-Chloro-7,8,9,10-tetrahydro-6H-cycloheptabquinoline has been investigated for its compatibility with sustainable synthesis methods, such as catalytic hydrogenation and microwave-assisted reactions. These approaches address the growing demand for eco-friendly chemical processes, a hot topic in academic and industrial forums. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize its purity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

Beyond its synthetic applications, this compound is also a subject of interest in computational chemistry. Molecular docking simulations reveal its potential binding affinities for neurotransmitter receptors, sparking discussions in AI-driven drug design communities. Such insights align with frequent search queries like "quinoline derivatives in CNS drug development" or "heterocyclic compounds for targeted therapy."

Storage and handling of CAS No. 5778-71-2 require adherence to standard laboratory protocols, emphasizing stability under inert atmospheres and protection from light. These precautions are critical for maintaining its integrity in long-term pharmaceutical storage, a concern often raised in QA/QC forums. Additionally, its patent landscape reflects ongoing innovations, with several applications filed for its derivatives in oncological and metabolic disease research.

In summary, 11-Chloro-7,8,9,10-tetrahydro-6H-cycloheptabquinoline exemplifies the intersection of structural complexity and therapeutic potential. Its relevance to cutting-edge drug discovery and sustainable chemistry ensures its prominence in scientific literature, making it a compound worth monitoring for future breakthroughs.